Cas no 1849225-56-4 (1-methyl-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 1-methyl-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 1849225-56-4
• MF: C₄H₆N₄S
• MW: 142.182238101959
• MDL: MFCD29991621
• CID: 4623716
• PubChem ID: 122163881
• Update Time: 2025-09-23

1-methyl-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-1,2,3-triazole-4-carbothioamide

• MDL： MFCD29991621
• Inchi： 1S/C4H6N4S/c1-8-2-3(4(5)9)6-7-8/h2H,1H3,(H2,5,9)
• InChI Key： ODYJBZUGJMCLMP-UHFFFAOYSA-N
• SMILES： S=C(C1=CN(C)N=N1)N

Computed Properties

• Exact Mass: 142.03131738g/mol
• Monoisotopic Mass: 142.03131738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 88.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles